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Compound of Interest

Compound Name: A 159

Cat. No.: B1166418

To provide a comprehensive technical guide on "compound A 159," it is imperative to first
clarify the specific molecule of interest. The designation "A 159" is ambiguous and has been
associated with several distinct chemical entities in scientific literature. This guide presents
available data on the potential candidates identified as "A 159" to assist researchers in
identifying the correct compound for their needs. The primary candidates found are TKS159,
AP159, IKM-159, and ALC-0159.

TKS159

TKS159 is identified as 4-amino-5-chloro-2-methoxy-N-[(2S,4S)-1-ethyl-2-hydroxymethyl-4-
pyrrolidinyllbenzamide.[1] It is a gastrointestinal prokinetic agent and a 5-HT4 agonist.[2]

Physicochemical Properties

TKS159 has been prepared and characterized in two polymorphic forms, alpha and beta.[1]

Property Form a Form 3

Melting Point 137.8 °C (endothermic peak) 112.7 °C (endothermic peak)

Transitions to Form o at 116.2

Phase Transition Not applicable oc

Appearance Crystalline solid Crystalline solid

Table 1: Thermal Analysis Data for TKS159 Polymorphs[1]
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Experimental Protocols

Characterization of Polymorphs: The two crystalline forms of TKS159 were distinguished using
the following techniques[1]:

X-ray Powder Diffractometry (XRPD): Used to obtain distinct diffraction patterns for Form a
and Form (3.

o Thermal Analysis (Thermogravimetry and Differential Thermal Analysis): Employed to
determine the melting points and phase transition temperatures.

« Infrared Spectroscopy (IR): Utilized to acquire the infrared absorption spectra of the two
forms.

e 13C-NMR Spectroscopy: Applied to analyze the solid-state and solution-phase chemical
environments of the carbon atoms.

Biological Activity and Metabolism

TKS-159 is a novel 5-HT4 agonist with gastric prokinetic properties.[2] The major metabolic
pathways in rats involve hydroxylation of the aromatic ring, deletion of the methoxy group and
its substitution with a hydroxyl group, and sulfate conjugation.[2]

AP159

AP159 is identified as N-cyclohexyl-1,2,3,4-tetrahydrobenzo(b)thieno(2,3c)pyridine]-3-
carboamide,hydrochloride. It is a potential anxiolytic agent.[3]

Pharmacological Profile

AP159 exhibits anti-conflict activity in rats without inducing muscle relaxation or potentiating
anesthesia.[3] Unlike diazepam, it does not impair passive avoidance and can improve
scopolamine-induced amnesia.[3]

Mechanism of Action

AP159 does not inhibit 3H-flunitrazepam binding but is a potent inhibitor of 3H-80OH-DPAT
binding.[3] This suggests a mechanism of action distinct from benzodiazepines. The compound
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has been shown to increase serotonin and 5-HIAA content in the midbrain raphe nuclei and the
amygdala centralis.[3]

IKM-159

IKM-159 is a subtype-selective inhibitor for the (S)-2-amino-3-(3-hydroxy-5-methyl-4-
isoxazolyl)propionic acid (AMPA)-type ionotropic glutamate receptor.[4]

Structure-Activity Relationships

Research on IKM-159 has involved the synthesis and biological evaluation of its C-ring
analogs.[4] Studies have indicated the importance of the C-ring in the neuronal activity of IKM-
159.[4]

ALC-0159

ALC-0159 is a PEGylated lipid, specifically 2-[(polyethylene glycol)-2000]-N,N-
ditetradecylacetamide.[5] It is a non-ionic surfactant used as an excipient in lipid nanoparticle
(LNP) formulations for drug delivery, notably in mRNA-based vaccines.[5][6][7]

husicochemical :

Property Value

Synonyms N.,N-ditetradecylacc.atamide PEG(2000), N,N-
ditetradecylacetamide Polyethylene Glycol-2000

Molecular Formula (C2H40)NnC31HB63NO2

Average Molecular Weight ~2400 Da

Purity >95%

Formulation A solid

Solubility DMF: 10 mg/ml

Table 2: Physicochemical Properties of ALC-0159(6]

Application in Drug Delivery
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ALC-0159 is a crucial component in lipid nanoparticles for the delivery of mRNA-based
vaccines.[6][7] It helps to form a protective hydrophilic layer around the nanoparticle, which is
thought to increase stability and circulation time.

Experimental Workflow for LNP Formulation

The general workflow for formulating lipid nanopatrticles containing ALC-0159 for mRNA
delivery involves the rapid mixing of a lipid phase (containing ALC-0159, an ionizable lipid, a
helper lipid, and cholesterol) dissolved in an organic solvent with an aqueous phase containing
the mRNA at a specific pH. This process leads to the self-assembly of the lipids and

encapsulation of the mRNA.
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Lipids j
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Caption: General workflow for mMRNA-LNP formulation.

To receive a more detailed and specific technical guide, please provide the full chemical name,
CAS number, or a more specific designation for the "compound A 159" of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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